4-methoxy-6-piperidin-1-yl-N-[4-(trifluoromethoxy)phenyl]-1,3,5-triazin-2-amine

• IUPAC Name: 4-methoxy-6-piperidin-1-yl-N-[4-(trifluoromethoxy)phenyl]-1,3,5-triazin-2-amine
• InChI: InChI=1S/C16H18F3N5O2/c1-25-15-22-13(21-14(23-15)24-9-3-2-4-10-24)20-11-5-7-12(8-6-11)26-16(17,18)19/h5-8H,2-4,9-10H2,1H3,(H,20,21,22,23)
• InChI Key: DYHGMPBCWUTQLW-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=N1)N2CCCCC2)NC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C16H18F3N5O2
• Molecular Weight: 369.34 g/mol

Description

4-methoxy-6-piperidin-1-yl-N-[4-(trifluoromethoxy)phenyl]-1,3,5-triazin-2-amine is a chemical compound that has been extensively studied in the field of pharmaceutical research. It is a potent and selective inhibitor of a class of enzymes called protein kinases, which play a crucial role in the regulation of cell growth and division.

Scientific Research Applications

4-methoxy-6-piperidin-1-yl-N-[4-(trifluoromethoxy)phenyl]-1,3,5-triazin-2-amine has been extensively studied in the field of pharmaceutical research. It has been shown to be a potent inhibitor of several protein kinases, including the cyclin-dependent kinases CDK1, CDK2, and CDK9. These enzymes play a crucial role in the regulation of cell growth and division, and their dysregulation is often associated with cancer and other diseases.

Mechanism of Action

The mechanism of action of 4-methoxy-6-piperidin-1-yl-N-[4-(trifluoromethoxy)phenyl]-1,3,5-triazin-2-amine involves the inhibition of protein kinases. Specifically, it binds to the ATP-binding site of these enzymes, preventing them from phosphorylating their target proteins. This leads to a disruption of the signaling pathways that regulate cell growth and division, ultimately leading to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-methoxy-6-piperidin-1-yl-N-[4-(trifluoromethoxy)phenyl]-1,3,5-triazin-2-amine are primarily related to its inhibition of protein kinases. In laboratory experiments, it has been shown to induce cell cycle arrest and apoptosis in cancer cells, while having little effect on normal cells. It has also been shown to inhibit the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methoxy-6-piperidin-1-yl-N-[4-(trifluoromethoxy)phenyl]-1,3,5-triazin-2-amine in laboratory experiments is its high potency and selectivity for protein kinases. This allows for a more precise targeting of these enzymes, which can be important in the development of new cancer therapies. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on 4-methoxy-6-piperidin-1-yl-N-[4-(trifluoromethoxy)phenyl]-1,3,5-triazin-2-amine. One area of interest is the development of new cancer therapies that target specific protein kinases using this compound. Another direction is the investigation of its potential use in combination with other cancer drugs to enhance their efficacy. Additionally, further research is needed to better understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 4-methoxy-6-piperidin-1-yl-N-[4-(trifluoromethoxy)phenyl]-1,3,5-triazin-2-amine involves several steps. The first step is the synthesis of 4-(trifluoromethoxy)aniline, which is then reacted with cyanogen bromide to form the corresponding cyanimide. The cyanimide is then reacted with piperidine to form the desired compound. The overall yield of this synthesis method is around 50%.